Cas no 32214-80-5 (Lupenyl palmitate)

• Product Name: Lupenyl palmitate
• CAS No: 32214-80-5
• MF: C₄₆H₈₀O₂
• MW: 665.126214981079
• CID: 310753
• PubChem ID: 161739
• Update Time: 2025-11-02

Lupenyl palmitate Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-en-3-ol,3-(hexadecanoate), (3b)-
• (1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysen-9-yl palmitate
• Lupeol palmitate
• hexadecanoic acid, (3beta)-lup-20(29)-en-3-yl ester
• Lup-20(29)-en-3-ol, hexadecanoate, (3beta)-
• Sambuculin A
• Lupeyl palmitate
• Lupenyl palmitate
• Balanophorin B
• Balanophorin B；Lupenyl palmitate
• Lup-20(29)-en-3-yl hexadecanoate
• SCHEMBL564480
• 32214-80-5
• HY-N3356
• FS-8826
• AKOS040760148
• DTXSID20954056
• CS-0023975
• E87191
• [(1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] hexadecanoate
• DA-75158
• (1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-(prop-1-en-2-yl)-hexadecahydrocyclopenta[a]chrysen-9-yl hexadecanoate

• Inchi： 1S/C46H80O2/c1-10-11-12-13-14-15-16-17-18-19-20-21-22-23-40(47)48-39-28-30-44(7)37(42(39,4)5)27-31-46(9)38(44)25-24-36-41-35(34(2)3)26-29-43(41,6)32-33-45(36,46)8/h35-39,41H,2,10-33H2,1,3-9H3/t35-,36+,37-,38+,39-,41+,43+,44-,45+,46+/m0/s1
• InChI Key： BWXDHBQGBNPJMN-VBHWJLTNSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C)CC[C@@]12C

Computed Properties

• Exact Mass: 664.61600
• Monoisotopic Mass: 664.61583179 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 48
• Rotatable Bond Count: 17
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.8
• Topological Polar Surface Area: 26.3
• Molecular Weight: 665.1

Experimental Properties

• Color/Form: Powder
• Density: 0.96±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 110 ºC
• Boiling Point: 672.2±22.0 °C at 760 mmHg
• Flash Point: 279.7±19.7 °C
• Solubility: Insuluble (1.3E-9 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 14.05700
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Lupenyl palmitate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Lupenyl palmitate

Comprehensive Overview of Lupenyl Palmitate (CAS No. 32214-80-5): Properties, Applications, and Market Trends

Lupenyl palmitate (CAS No. 32214-80-5) is a naturally derived ester compound gaining significant attention in the cosmetic, pharmaceutical, and nutraceutical industries. This lipophilic derivative of lupeol, a pentacyclic triterpene, combines the bioactive properties of lupeol with the stability and solubility enhancements conferred by palmitic acid. As consumers increasingly demand plant-based ingredients and sustainable formulations, Lupenyl palmitate has emerged as a versatile candidate for skincare, anti-aging, and wellness products.

The molecular structure of Lupenyl palmitate features a lupeol backbone esterified with palmitic acid, resulting in improved lipid compatibility and bioavailability. Researchers highlight its potential as a natural antioxidant and anti-inflammatory agent, aligning with the global trend toward clean-label ingredients. Studies suggest it may support collagen synthesis and skin barrier function, making it a sought-after component in cosmeceutical formulations targeting wrinkles, UV damage, and dryness.

In the pharmaceutical sector, Lupenyl palmitate is investigated for its potential bioactive properties, including modulation of cellular pathways linked to metabolic health. Its amphiphilic nature allows for innovative delivery systems, such as nanocarriers and lipid-based formulations, addressing common challenges in triterpene bioavailability. Manufacturers are exploring its synergies with other botanical extracts like centella asiatica or resveratrol to enhance efficacy.

Market analysis reveals growing interest in Lupenyl palmitate across Asia-Pacific and North America, driven by demand for vegan skincare alternatives and non-invasive anti-aging solutions. Formulators appreciate its stability profile compared to free lupeol, extending product shelf life without synthetic preservatives. Regulatory status varies by region, but generally, it complies with ECOSAR and OECD guidelines for ingredient safety.

From a technical perspective, Lupenyl palmitate typically appears as a white to off-white crystalline powder with low water solubility but excellent compatibility with oils and emulsifiers. Advanced extraction and synthesis methods, including enzymatic esterification, have improved production efficiency while maintaining green chemistry principles. Quality control parameters focus on purity (>98%), residual solvents, and heavy metal content to meet ISO standards.

Emerging applications include hair care serums where it may reduce scalp inflammation, and functional foods as a lipophilic nutrient carrier. Comparative studies with similar esters like lupeol acetate suggest unique advantages in dermal absorption rates. However, researchers emphasize the need for more clinical trials to validate anecdotal benefits reported in traditional medicine systems.

The environmental profile of Lupenyl palmitate contributes to its appeal, with biodegradability studies showing favorable results. Sustainable sourcing of raw materials (often from shea butter or birch bark byproducts) aligns with circular economy initiatives. Analytical techniques like HPLC-MS and NMR spectroscopy ensure precise characterization for regulatory submissions and patent applications.

Future research directions may explore its role in transdermal drug delivery systems or as an adjuvant in topical formulations. The compound's structure-activity relationship continues to be decoded through computational modeling and QSAR studies. As global regulations evolve toward stricter natural ingredient verification, standardized testing protocols for Lupenyl palmitate will become increasingly important for market access.